Cas no 380161-75-1 (2-[[4-(6-Methyl-2-benzothiazolyl)phenyl]amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate)

• Product Name: 2-[[4-(6-Methyl-2-benzothiazolyl)phenyl]amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate
• CAS No: 380161-75-1
• MF: C₂₃H₁₉N₃O₃S₂
• MW: 449.54526257515
• CID: 5454074
• PubChem ID: 2335125
• Update Time: 2025-08-05

2-[[4-(6-Methyl-2-benzothiazolyl)phenyl]amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Z18837765
• [2-[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate
• {[4-(6-METHYL-1,3-BENZOTHIAZOL-2-YL)PHENYL]CARBAMOYL}METHYL 2-(METHYLSULFANYL)PYRIDINE-3-CARBOXYLATE
• EN300-26616167
• AKOS007949607
• Oprea1_815975
• 380161-75-1
• 2-[[4-(6-Methyl-2-benzothiazolyl)phenyl]amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate

• Inchi： 1S/C23H19N3O3S2/c1-14-5-10-18-19(12-14)31-21(26-18)15-6-8-16(9-7-15)25-20(27)13-29-23(28)17-4-3-11-24-22(17)30-2/h3-12H,13H2,1-2H3,(H,25,27)
• InChI Key： NELDGRVQGBYMJM-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(OCC(NC1=CC=C(C2=NC3=CC=C(C)C=C3S2)C=C1)=O)=O

Computed Properties

• Exact Mass: 449.08678382g/mol
• Monoisotopic Mass: 449.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-[[4-(6-Methyl-2-benzothiazolyl)phenyl]amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate

Compound CAS No. 380161-75-1: 2-[[4-(6-Methyl-2-benzothiazolyl)phenyl]amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate

The compound with CAS number 380161-75-1, named as 2-[[4-(6-Methyl-2-benzothiazolyl)phenyl]amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzothiazole moiety, a pyridine ring, and a methylthio group, making it a versatile molecule for research and development.

The benzothiazole group (benzothiazole) in the molecule is known for its stability and ability to act as a heterocyclic aromatic system, which contributes to the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of such heterocyclic systems in drug design, particularly in the development of anti-inflammatory and anticancer agents. The presence of the methylthio group (methylthio) further enhances the compound's bioavailability and pharmacokinetic properties, making it an attractive candidate for therapeutic applications.

One of the most notable advancements in the study of this compound involves its application in agrochemicals. Researchers have demonstrated that this compound exhibits potent pesticidal activity against a wide range of agricultural pests, including insects and nematodes. Its ability to target specific enzymes involved in pest metabolism has made it a promising candidate for the development of eco-friendly pesticides (pesticides). This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact while maintaining crop productivity.

In addition to its pesticidal properties, this compound has shown potential in the field of materials science. The pyridinecarboxylate moiety (pyridinecarboxylate) within the structure enables the formation of coordination polymers and metalloorganic frameworks (MOFs), which are highly sought after for their applications in gas storage, catalysis, and sensing technologies. Recent breakthroughs in MOF synthesis have further underscored the importance of such compounds in advancing materials science research.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent coupling with the pyridinecarboxylate moiety via nucleophilic substitution or coupling reactions. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize these steps, making the synthesis more efficient and scalable.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is required to fully understand its long-term ecological impacts and ensure its safe use in agricultural applications.

In conclusion, CAS No. 380161-75-1 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play a pivotal role in shaping future innovations across various fields.